molecular formula C5H6FN3 B8687176 4-(Fluoromethyl)pyrimidin-2-amine

4-(Fluoromethyl)pyrimidin-2-amine

Cat. No.: B8687176
M. Wt: 127.12 g/mol
InChI Key: WQLQJKZBUVMNFA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(Fluoromethyl)pyrimidin-2-amine is a useful research compound. Its molecular formula is C5H6FN3 and its molecular weight is 127.12 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C5H6FN3

Molecular Weight

127.12 g/mol

IUPAC Name

4-(fluoromethyl)pyrimidin-2-amine

InChI

InChI=1S/C5H6FN3/c6-3-4-1-2-8-5(7)9-4/h1-2H,3H2,(H2,7,8,9)

InChI Key

WQLQJKZBUVMNFA-UHFFFAOYSA-N

Canonical SMILES

C1=CN=C(N=C1CF)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of (4-fluoromethylpyrimidin-2-yl)carbamic acid tert-butyl ester (140 mg, 0.62 mmol) and TFA (2 mL) in DCM (2 mL) was stirred at room temperature for 1 hour then concentrated under reduced pressure. The residue was purified by SCX-2 chromatography (washing with methanol and eluting with 2M ammonia in methanol) to afford the title compound as a yellow solid (78 mg, quant. yield). 1H NMR (400 MHz, CDCl3): δ 8.34 (d, J=5.1 Hz, 1H), 6.79-6.78 (m, 1H), 5.33-5.30 (m, 1H), 5.21-5.19 (m, 1H), 5.13 (s, 2H).
Quantity
140 mg
Type
reactant
Reaction Step One
Name
Quantity
2 mL
Type
reactant
Reaction Step One
Name
Quantity
2 mL
Type
solvent
Reaction Step One

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